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Compound of Interest

Compound Name: 5-Guanidinoisophthalic acid

Cat. No.: B15203526 Get Quote

Technical Support Center: 5-
Guanidinoisophthalic Acid
Disclaimer: 5-Guanidinoisophthalic acid is a specialized chemical compound with limited

publicly available data. This guide is based on the general properties of its constituent

functional groups—guanidinium and isophthalic acid—and is intended to provide general

guidance. Researchers should always consult their specific experimental context and safety

data sheets.

Frequently Asked Questions (FAQs)
Q1: What is 5-Guanidinoisophthalic acid?

5-Guanidinoisophthalic acid is an organic molecule that incorporates a guanidinium group

attached to an isophthalic acid backbone. This structure suggests potential applications in

areas where both the chelating or structural properties of a dicarboxylic acid and the strong

basicity and hydrogen bonding capabilities of a guanidinium group are beneficial. Its exact

properties and applications are not widely documented.

Q2: What are the likely solubility characteristics of 5-Guanidinoisophthalic acid?
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Due to the presence of two carboxylic acid groups and a guanidinium group, the solubility of 5-
Guanidinoisophthalic acid is expected to be highly dependent on pH. It is likely to be

sparingly soluble in neutral water and organic solvents. Solubility should increase significantly

in aqueous solutions at high or low pH due to the formation of carboxylate salts or the

protonation of the guanidinium group.

Q3: How should 5-Guanidinoisophthalic acid be stored?

Given the potential for reactivity, it is advisable to store 5-Guanidinoisophthalic acid in a cool,

dry, and well-ventilated area, away from strong oxidizing agents and strong bases. Inert

atmosphere storage may be considered for long-term stability.

Q4: What are the potential safety hazards associated with 5-Guanidinoisophthalic acid?

While specific toxicity data is not readily available, compounds containing guanidinium groups

can exhibit biological activity. Isophthalic acid is generally considered to be of low toxicity.

However, as with any research chemical, appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat, should be worn at all times. Work should be

conducted in a fume hood.

Troubleshooting Guides
Issue 1: Poor Solubility in Neutral Buffers
Symptoms:

The compound does not dissolve in neutral aqueous buffers (e.g., PBS pH 7.4).

A precipitate forms when attempting to make a stock solution.

Possible Causes:

The zwitterionic nature of the molecule at neutral pH leads to low solubility.

The concentration of the desired solution is too high.

Solutions:
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pH Adjustment:

For dissolution, try acidifying the solution with a small amount of dilute HCl to protonate

the carboxyl groups.

Alternatively, basify the solution with a dilute base (e.g., NaOH) to deprotonate the

carboxylic acid groups and form a more soluble salt.

Co-solvents:

Consider the use of a small percentage of a polar aprotic co-solvent like DMSO or DMF,

followed by dilution in the aqueous buffer. Be mindful of the final concentration of the

organic solvent in your experiment.

Sonication and Heating:

Gentle warming and sonication can aid in the dissolution process. However, be cautious

about potential degradation at elevated temperatures.

Issue 2: Inconsistent Results in Biological Assays
Symptoms:

High variability between replicate experiments.

Loss of compound activity over time.

Possible Causes:

Compound Instability: The guanidinium group may be susceptible to hydrolysis under certain

pH and temperature conditions.

Precipitation in Media: The compound may precipitate out of the cell culture media or assay

buffer over the course of the experiment.

Interaction with Assay Components: The highly charged nature of the molecule could lead to

non-specific binding to proteins or other components in the assay.
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Solutions:

Fresh Stock Solutions: Prepare fresh stock solutions for each experiment to minimize the

impact of potential degradation.

Solubility Check: Before conducting the assay, visually inspect the final assay solution for

any signs of precipitation. A pre-test of solubility in the final assay buffer can be beneficial.

Control Experiments: Include appropriate controls to test for non-specific interactions. For

example, test the effect of the vehicle (solvent) alone and, if possible, a structurally related

but inactive compound.

Experimental Protocols
Note: The following are generalized protocols and should be optimized for your specific

experimental needs.

Protocol 1: Preparation of a Stock Solution
Weighing: Accurately weigh the desired amount of 5-Guanidinoisophthalic acid in a tared

microcentrifuge tube.

Initial Solubilization: Add a small volume of a suitable solvent. Based on the troubleshooting

guide, this could be DMSO, 0.1 M HCl, or 0.1 M NaOH.

Vortexing/Sonication: Vortex the solution thoroughly. If necessary, sonicate for 5-10 minutes.

pH Neutralization (if applicable): If an acidic or basic solvent was used, carefully neutralize

the solution with an equimolar amount of base or acid while vortexing.

Final Dilution: Dilute the stock solution to the final desired concentration with the appropriate

buffer or media.

Sterilization: If for use in cell culture, filter-sterilize the final solution through a 0.22 µm

syringe filter.

Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated

freeze-thaw cycles.
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Data Presentation
Table 1: Predicted Solubility of 5-Guanidinoisophthalic Acid

Solvent Predicted Solubility Rationale

Water (pH 7) Low
Zwitterionic form may have

limited solubility.

0.1 M HCl High
Protonation of carboxylates

leads to a cationic species.

0.1 M NaOH High
Deprotonation of carboxylates

leads to an anionic species.

DMSO Moderate to High
Polar aprotic solvent capable

of solvating charged species.

Ethanol Low
Less effective at solvating

highly charged molecules.

Dichloromethane Very Low Non-polar solvent.

Visualizations
Experimental Workflow for Solubility Testing
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Caption: A workflow diagram for systematically testing the solubility of 5-Guanidinoisophthalic
acid.

Hypothetical Signaling Pathway Inhibition

Hypothetical Pathway

Receptor

Kinase A

Kinase B

Transcription Factor

Gene Expression

5-Guanidino-
isophthalic Acid

Click to download full resolution via product page

Caption: A diagram illustrating a hypothetical mechanism where 5-Guanidinoisophthalic acid
inhibits a kinase in a signaling cascade.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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